![molecular formula C17H21N3O3 B7348569 N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]-2-methoxypyrimidine-4-carboxamide](/img/structure/B7348569.png)
N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]-2-methoxypyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]-2-methoxypyrimidine-4-carboxamide, also known as BAY 73-6691, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]-2-methoxypyrimidine-4-carboxamide 73-6691 works by inhibiting the activity of the enzyme soluble guanylate cyclase (sGC), which is involved in the production of cyclic guanosine monophosphate (cGMP). By inhibiting sGC, this compound 73-6691 increases the levels of cGMP, which leads to vasodilation and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound 73-6691 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of cGMP, which leads to vasodilation and anti-inflammatory effects. In addition, this compound 73-6691 has been shown to decrease the levels of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]-2-methoxypyrimidine-4-carboxamide 73-6691 in lab experiments is its specificity for sGC, which allows for targeted inhibition of this enzyme. However, one limitation is that this compound 73-6691 may have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research involving N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]-2-methoxypyrimidine-4-carboxamide 73-6691. One area of interest is its potential use in combination with other drugs for the treatment of cancer and cardiovascular diseases. In addition, further research is needed to fully understand the mechanisms of action of this compound 73-6691 and its potential use in treating inflammatory diseases. Finally, there is a need for more studies to investigate the safety and efficacy of this compound 73-6691 in human clinical trials.
Synthesis Methods
N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]-2-methoxypyrimidine-4-carboxamide 73-6691 can be synthesized through a multistep process involving the reaction of 2-methoxypyrimidine-4-carboxylic acid with benzylamine, followed by the addition of (R)-2-hydroxybutan-2-amine. The final step involves the use of a coupling reagent to form the carboxamide bond.
Scientific Research Applications
N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]-2-methoxypyrimidine-4-carboxamide 73-6691 has been studied for its potential therapeutic applications in various fields of research. It has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. In addition, this compound 73-6691 has been studied for its potential use in treating cancer and cardiovascular diseases.
properties
IUPAC Name |
N-benzyl-N-[(2R)-1-hydroxybutan-2-yl]-2-methoxypyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3/c1-3-14(12-21)20(11-13-7-5-4-6-8-13)16(22)15-9-10-18-17(19-15)23-2/h4-10,14,21H,3,11-12H2,1-2H3/t14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOUIFKMLSWYNSM-CQSZACIVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO)N(CC1=CC=CC=C1)C(=O)C2=NC(=NC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](CO)N(CC1=CC=CC=C1)C(=O)C2=NC(=NC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.